Cas no 697-92-7 (Pyridine,4-chloro-2,6-dimethyl-, 1-oxide)

• Product Name: Pyridine,4-chloro-2,6-dimethyl-, 1-oxide
• CAS No: 697-92-7
• MF: C₇H₈ClNO
• MW: 157.597520828247
• CID: 500718
• PubChem ID: 587843
• Update Time: 2025-04-19

Pyridine,4-chloro-2,6-dimethyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-chloro-2,6-dimethyl-, 1-oxide
• 4-chloro-2,6-dimethyl-1-oxidopyridin-1-ium
• 4-CHLORO-2,6-DIMETHYLPYRIDINE 1-OXIDE
• 4-chloro-2,6-dimethylpyridine n oxide
• 2,6-dimethyl-4-chloropyridine N-oxide
• 4-Chlor-2,6-dimethyl-pyridin-1-oxid
• 4-Chlor-2,6-dimethylpyridin-N-oxid
• 4-CHLORO-2,6 DIMETHYL PYRIDINE-N-OXIDE
• 4-chloro-2,6-dimethyl-pyridine-1-oxide
• SCHEMBL6550332
• 4-Chloro-2,6-dimethyl-1-oxo-1lambda~5~-pyridine
• AKOS004906921
• 697-92-7
• InChI=1/C7H8ClNO/c1-5-3-7(8)4-6(2)9(5)10/h3-4H,1-2H
• 4-chloro-2,6-dimethylpyridine-1-oxide
• BLPBMEZQZABRQL-UHFFFAOYSA-N
• 4-Chloro-2,6-dimethylpyridine1-oxide
• DTXSID80343164
• 4-CHLORO -2,6 DIMETHYL PYRIDINE-N-OXIDE
• 4-chloro-2,6-lutidine-1-oxide
• 4-chloro-2,6-dimethylpyridine-N-oxide

• MDL： MFCD01194037
• Inchi： 1S/C7H8ClNO/c1-5-3-7(8)4-6(2)9(5)10/h3-4H,1-2H3
• InChI Key： BLPBMEZQZABRQL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)[N+](=C(C)C=1)[O-]

Computed Properties

• Exact Mass: 157.02900
• Monoisotopic Mass: 157.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 25.46000
• LogP: 2.38530